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Compound of Interest

Compound Name: AF647-NHS ester triTEA

Cat. No.: B15556392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Alexa Fluor™ 647 N-

hydroxysuccinimidyl (NHS) ester triethylammonium salt (AF647-NHS ester triTEA), a widely

used amine-reactive fluorescent dye in biological research. Adherence to these guidelines is

crucial to ensure personal safety and maintain the integrity of the product.

Product Identification and Properties
AF647-NHS ester is a bright, far-red fluorescent dye commonly used for labeling proteins,

antibodies, and other molecules containing primary amines.[1][2] The triethylammonium

(triTEA) salt form is one of the counter-ions available for this dye.
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Property Value Reference

Excitation Maximum (λex) ~651 nm (conjugated) [3]

Emission Maximum (λem) ~672 nm (conjugated) [3]

Molar Extinction Coefficient (ε) ~270,000 cm⁻¹M⁻¹ [3]

Molecular Weight ~1250 g/mol [3]

Recommended Storage
≤ -20°C, desiccated, protected

from light
[1][2]

Solubility

Soluble in high-quality

anhydrous Dimethyl Sulfoxide

(DMSO) or Dimethylformamide

(DMF)

Hazard Identification and Safety Precautions
While specific toxicological data for AF647-NHS ester triTEA is not readily available, it is

prudent to handle it as a potentially hazardous chemical. General safety protocols for handling

amine-reactive dyes and other laboratory chemicals should be strictly followed.

General Precautions:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.[4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).[4]

Body Protection: Wear a laboratory coat.

Hygiene: Avoid contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly

after handling.[4][5]
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Specific Handling Precautions:

Moisture Sensitivity: AF647-NHS ester is moisture-sensitive and can readily hydrolyze,

rendering it inactive.[6] Always use anhydrous solvents like DMSO or DMF for reconstitution.

[7]

Light Sensitivity: The compound is light-sensitive. Protect from light during storage and

handling to prevent photobleaching.[1][2]

Handling Powder: When handling the lyophilized powder, avoid creating dust.

First Aid Measures
In case of exposure, follow these first-aid guidelines:

After Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

After Skin Contact: Wash the affected area immediately with soap and plenty of water.[4]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[4]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Storage and Disposal
Storage:

Store the lyophilized powder at -20°C or below in a desiccator, protected from light.[1][2]

Once reconstituted in anhydrous DMSO or DMF, it is recommended to aliquot and store at

-20°C or -80°C to avoid repeated freeze-thaw cycles.[6][7] The reconstituted solution is less

stable and should be used as soon as possible.[6]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[5]
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Small quantities of the dye and its solutions can typically be disposed of as chemical waste.

Do not pour down the drain.[5]

Experimental Protocol: Antibody Labeling with
AF647-NHS Ester
This protocol provides a general procedure for conjugating AF647-NHS ester to an antibody.

Optimization may be required for specific applications.

Materials:

Antibody to be labeled (in an amine-free buffer, e.g., PBS)

AF647-NHS ester (triTEA)

Anhydrous DMSO

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare Antibody: Dissolve the antibody in the reaction buffer at a concentration of 2-10

mg/mL.

Prepare Dye Stock Solution: Immediately before use, warm the vial of AF647-NHS ester to

room temperature. Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL.

Conjugation Reaction: While gently vortexing the antibody solution, slowly add the calculated

amount of the dye stock solution. The optimal molar ratio of dye to antibody should be

determined empirically, but a starting point of 10-20 moles of dye per mole of antibody is

common.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.
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Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion

chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

Visualized Workflows
Safe Handling Workflow for AF647-NHS Ester

Caption: A flowchart illustrating the safe handling workflow for AF647-NHS ester.

Antibody Labeling Experimental Workflow
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Preparation

Conjugation

Purification

Analysis & Storage

Prepare Antibody Solution
(2-10 mg/mL in pH 8.3 buffer)

Add dye solution to
antibody solution while vortexing

Prepare AF647-NHS Ester
Stock Solution (10 mg/mL in DMSO)

Incubate for 1 hour
at room temperature (in dark)

Load reaction mixture onto a
size-exclusion column

Elute with desired
storage buffer (e.g., PBS)

Collect fractions containing
the labeled antibody

Determine Degree of Labeling (DOL)
via spectrophotometry (A280/A650)

Store labeled antibody
at 4°C or -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15556392?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556392?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. lumiprobe.com [lumiprobe.com]

2. medchemexpress.com [medchemexpress.com]

3. Alexa Fluor™ 647 NHS Ester (Succinimidyl Ester) 1 mg | Contact Us | Invitrogen™
[thermofisher.com]

4. shop.fidabio.com [shop.fidabio.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. researchgate.net [researchgate.net]

7. fluidic.com [fluidic.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
AF647-NHS Ester (triTEA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556392#safety-and-handling-precautions-for-
af647-nhs-ester-tritea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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